Cas no 61198-52-5 (2H-1-Benzopyran-2-one, 3,4-dihydro-4-phenyl-, (4S)-)

• Product Name: 2H-1-Benzopyran-2-one, 3,4-dihydro-4-phenyl-, (4S)-
• CAS No: 61198-52-5
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• CID: 488791
• PubChem ID: 12237456
• Update Time: 2025-06-11

2H-1-Benzopyran-2-one, 3,4-dihydro-4-phenyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3,4-dihydro-4-phenyl-, (4S)-
• (4S)-4-phenyl-3,4-dihydrochromen-2-one
• 4-Phenyl-chroman-2-one
• (S)-4-Phenylchroman-2-one
• SCHEMBL14852665
• (4S)-4-phenyl-3,4-dihydro-2H-1-benzopyran-2-one
• DTXSID00481810
• 61198-52-5

• Inchi： 1S/C15H12O2/c16-15-10-13(11-6-2-1-3-7-11)12-8-4-5-9-14(12)17-15/h1-9,13H,10H2/t13-/m0/s1
• InChI Key： LSVVKHXECFZKFD-ZDUSSCGKSA-N
• SMILES： O1C(C[C@@H](C2C=CC=CC=2)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 224.08376
• Monoisotopic Mass: 224.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 110-112 ºC
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavans

Additional information on 2H-1-Benzopyran-2-one, 3,4-dihydro-4-phenyl-, (4S)-

Comprehensive Overview of 2H-1-Benzopyran-2-one, 3,4-dihydro-4-phenyl-, (4S)- (CAS No. 61198-52-5)

The compound 2H-1-Benzopyran-2-one, 3,4-dihydro-4-phenyl-, (4S)-, identified by its CAS No. 61198-52-5, is a chiral derivative of the benzopyran family. This structurally unique molecule has garnered significant attention in pharmaceutical and organic chemistry research due to its potential applications in drug development and material science. The (4S)- configuration highlights its stereospecificity, making it a valuable candidate for enantioselective synthesis and biological studies.

In recent years, the demand for chiral intermediates like 3,4-dihydro-4-phenyl-2H-1-benzopyran-2-one has surged, driven by advancements in asymmetric catalysis and green chemistry. Researchers are particularly interested in its role as a precursor for bioactive molecules, including anticoagulants and anti-inflammatory agents. The compound's benzopyran core is a privileged scaffold in medicinal chemistry, often associated with low toxicity and high bioavailability.

From an industrial perspective, CAS 61198-52-5 is frequently discussed in forums focusing on sustainable synthesis methods. Questions like *"How to optimize the yield of (4S)-dihydrobenzopyran derivatives?"* or *"What are the latest catalytic systems for enantioselective benzopyran synthesis?"* dominate search trends. These queries reflect the growing emphasis on cost-effective and environmentally friendly production techniques.

The 4-phenyl substitution in this molecule enhances its lipophilicity, a property critically examined in drug design for blood-brain barrier penetration. Computational chemists often model this compound to predict its interaction with biological targets, addressing common search terms such as *"molecular docking studies of dihydrobenzopyran derivatives"*. Such analyses are crucial for repurposing existing compounds for new therapeutic indications.

Analytical challenges surrounding (4S)-3,4-dihydro-4-phenylcoumarin (an alternative name) purification frequently appear in chromatography-focused discussions. HPLC method development for separating its enantiomers from racemic mixtures remains a hot topic, with researchers sharing optimized mobile phase compositions on scientific platforms.

In material science applications, the benzopyran-2-one structure contributes to photochromic properties, aligning with nanotechnology trends. Patent databases show increased filings for this compound in smart coatings and optical sensors, responding to industry demands for light-responsive materials.

Regulatory databases confirm that 61198-52-5 is not classified under restricted categories, making it accessible for academic and industrial research. Safety data sheets emphasize standard laboratory handling procedures, with particular attention to its crystalline form's solubility characteristics – a frequent subject in chemical handling FAQs.

The future research trajectory for this compound likely involves its incorporation into hybrid molecules. Combinatorial chemistry approaches are exploring its fusion with other pharmacophores, as evidenced by recent publications addressing *"multi-target directed ligands containing dihydrobenzopyran motifs"*. This aligns perfectly with current drug discovery paradigms favoring polypharmacology.

For synthetic chemists, the 2H-1-benzopyran-2-one core presents fascinating rearrangement possibilities under various conditions. Mechanistic studies of its ring-opening reactions frequently appear in organic chemistry journals, often accompanied by computational studies to explain observed stereochemical outcomes.

Environmental fate studies indicate that derivatives of 3,4-dihydro-4-phenyl-2H-1-benzopyran-2-one exhibit moderate biodegradability, prompting investigations into enzymatic degradation pathways. This aspect resonates with the pharmaceutical industry's push toward greener APIs and reduced ecological footprints.

As analytical techniques advance, novel characterization methods for CAS 61198-52-5 continue to emerge. Cryo-electron microscopy and solid-state NMR are being employed to study its crystalline polymorphs, addressing formulation scientists' needs for precise polymorph control in drug development.

The compound's unique chiral center at position 4 makes it an excellent case study for academic courses covering stereochemistry principles. Many university curricula now include its synthesis as a hands-on experiment to demonstrate asymmetric hydrogenation techniques.

In conclusion, 2H-1-Benzopyran-2-one, 3,4-dihydro-4-phenyl-, (4S)- represents a versatile building block with multidisciplinary relevance. Its ongoing investigation across chemistry subfields ensures its position as a compound of enduring scientific interest, with future discoveries likely to expand its applications in medicine and advanced materials.